N~1~-[4-(benzyloxy)-3-bromo-5-methoxybenzylidene]-1H-tetrazole-1,5-diamine

• IUPAC Name: 1-[(Z)-(3-bromo-5-methoxy-4-phenylmethoxyphenyl)methylideneamino]tetrazol-5-amine
• InChI: InChI=1S/C16H15BrN6O2/c1-24-14-8-12(9-19-23-16(18)20-21-22-23)7-13(17)15(14)25-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H2,18,20,22)/b19-9-
• InChI Key: HUBSTWSJMFGBRV-OCKHKDLRSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=NN2C(=NN=N2)N)Br)OCC3=CC=CC=C3
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=N\N2C(=NN=N2)N)Br)OCC3=CC=CC=C3
• Molecular Formula: C16H15BrN6O2
• Molecular Weight: 403.23 g/mol

Description

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